Cas no 446826-82-0 (7-(2-chlorophenyl)(pyridin-2-yl)aminomethylquinolin-8-ol)

• Product name: 7-(2-chlorophenyl)(pyridin-2-yl)aminomethylquinolin-8-ol
• CAS No: 446826-82-0
• MF: C₂₁H₁₆ClN₃O
• MW: 361.824243545532
• CID: 6192095
• PubChem ID: 4986404

7-(2-chlorophenyl)(pyridin-2-yl)aminomethylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)(pyridin-2-yl)aminomethylquinolin-8-ol
• 7-[(2-chlorophenyl)(2-pyridylamino)methyl]quinolin-8-ol
• 7-[(2-chlorophenyl)-(pyridin-2-ylamino)methyl]quinolin-8-ol
• 446826-82-0
• SCHEMBL9965542
• AKOS016290284
• Z56864968
• EN300-18221142
• US9023354, AD4-10482
• 7-[(2-chlorophenyl)[(pyridin-2-yl)amino]methyl]quinolin-8-ol
• DNDI1417659
• Oprea1_481868
• CHEMBL2094875
• BDBM47303
• CCG-122300
• AKOS000808591
• Oprea1_379957

• Inchi： 1S/C21H16ClN3O/c22-17-8-2-1-7-15(17)20(25-18-9-3-4-12-23-18)16-11-10-14-6-5-13-24-19(14)21(16)26/h1-13,20,26H,(H,23,25)
• InChI Key： RGPCTXYEMALQFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CC2=CC=CN=C2C=1O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 361.0981898g/mol
• Monoisotopic Mass: 361.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 8-hydroxyquinolines